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Compound of Interest

Compound Name: Estriol-13C3

Cat. No.: B3320602 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling Estriol-
13C3. Adherence to these procedures is critical to ensure personnel safety and prevent

environmental contamination. Estriol-13C3 is classified as a suspected carcinogen and a

reproductive toxin, demanding rigorous handling protocols.

Operational Plan: From Receipt to Use
Personnel must be trained in handling potent compounds before working with Estriol-13C3. All

procedures involving the solid compound or concentrated solutions should be performed within

a certified chemical fume hood or a glove box to minimize inhalation exposure.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The compound should be stored in a designated, locked, and clearly labeled area for potent

compounds at -20°C.[1]

Maintain an accurate inventory of the compound, including amounts received, used, and

disposed of.

2. Personal Protective Equipment (PPE):
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Gloves: Double gloving with nitrile gloves is required.[2] Change gloves immediately if

contaminated.

Lab Coat: A dedicated lab coat, preferably disposable, must be worn.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Respiratory Protection: For procedures with a high risk of aerosol generation that cannot be

contained within a fume hood or glove box, a NIOSH-approved respirator with a particulate

filter is necessary.

3. Weighing and Solution Preparation:

Weighing of the solid compound must be conducted in a ventilated balance enclosure or a

glove box.

Use dedicated utensils (spatulas, weigh boats) that are either disposable or can be

decontaminated effectively.

When preparing solutions, slowly add the solvent to the solid to avoid generating dust.

Experimental Protocol: Preparation of a 1 mg/mL
Estriol-13C3 Stock Solution in Methanol
This protocol details the steps for preparing a stock solution, a common procedure in a

laboratory setting.

Materials:

Estriol-13C3 (solid powder)

Methanol (HPLC grade or equivalent)

Ventilated balance enclosure or glove box

Calibrated analytical balance

Glass volumetric flask (e.g., 10 mL) with a ground-glass stopper
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Glass pipettes or calibrated micropipettes with appropriate tips

Vortex mixer

Amber glass vial with a PTFE-lined cap for storage

Procedure:

Preparation: Don all required PPE as outlined above. Ensure the work area within the

chemical fume hood or glove box is clean and decontaminated.

Weighing: Tare a clean, dry weigh boat on the analytical balance inside the ventilated

enclosure. Carefully weigh 10 mg of Estriol-13C3 powder.

Transfer: Quantitatively transfer the weighed Estriol-13C3 to a 10 mL volumetric flask. This

can be done by gently tapping the weigh boat. To ensure complete transfer, rinse the weigh

boat multiple times with small volumes of methanol, transferring the rinse to the volumetric

flask.

Dissolving: Add approximately 5 mL of methanol to the volumetric flask. Gently swirl the flask

to dissolve the solid. If necessary, use a vortex mixer at a low setting.

Final Volume: Once the solid is completely dissolved, add methanol to the 10 mL mark of the

volumetric flask.

Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

Storage: Transfer the stock solution to a labeled amber glass vial. The label should include

the compound name, concentration, solvent, date of preparation, and the preparer's initials.

Store the vial at -20°C.

Quantitative Data Summary
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Parameter Value Source

Chemical Formula C₁₅¹³C₃H₂₄O₃ [1]

Molecular Weight 291.36 g/mol [1]

Physical Form Solid powder [1]

Storage Temperature -20°C [1]

Occupational Exposure Limit

(OEL) - Oestriol

0.5 µg/m³ (Occupational

Exposure Band 5)
Merck Internal Standard

Note: The OEL provided is for Oestriol and is used as a surrogate for Estriol-13C3 due to their

structural and toxicological similarity.

Disposal Plan: Managing Contaminated Waste
All waste generated from handling Estriol-13C3 is considered hazardous and must be

disposed of according to institutional and local regulations for carcinogenic and reproductive

waste.

Solid Waste: All disposable items that have come into contact with Estriol-13C3, including

gloves, lab coats, weigh boats, and pipette tips, must be collected in a dedicated, clearly

labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a labeled,

sealed, and leak-proof hazardous waste container. Do not mix with other chemical waste

streams unless compatibility has been confirmed.

Decontamination: All non-disposable equipment and work surfaces should be

decontaminated after use. A common procedure involves washing with a suitable solvent

(e.g., ethanol or methanol) followed by a detergent solution. The cleaning materials (wipes,

etc.) must be disposed of as hazardous waste.

Visual Workflow for Safe Handling of Estriol-13C3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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